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Compound of Interest

2-[(2-
Compound Name:
Bromophenyl)methyl]butanoic acid

CAS No.: 66192-00-5

Cat. No.: B3277561

Get Quote

Executive Summary & Chemical Identity

Obijective: This guide provides a field-validated protocol for the disposal of 2-[(2-
Bromophenyl)methyl]butanoic acid, ensuring compliance with RCRA (US) and REACH (EU)
standards.

The Critical Pivot: Unlike standard organic acids, this compound contains an aryl bromide. It
must be treated as Halogenated Organic Waste. Disposal via standard non-halogenated
organic streams or sanitary sewer systems is strictly prohibited due to the risk of generating
hazardous combustion byproducts (e.g., HBr, brominated dioxins) if incinerated without flue
gas scrubbing.

Chemical Profile
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Property Specification

Chemical Name 2-[(2-Bromophenyl)methyl]butanoic acid

2-(2-Bromobenzyl)butyric acid; 2-(2-

Synonyms ) )
Bromobenzyl)butanoic acid

CAS Number 66192-00-5

Molecular Formula C11H13BrO2

Physical State Solid (Powder) at Room Temperature

Acidity (pKa) ~4.5-4.8 (Predicted for carboxylic acid)
N Low in water; Soluble in DCM, DMSO,

Solubility

Methanol, Ethyl Acetate

Hazard Assessment (Pre-Disposal)

Before initiating any disposal workflow, you must validate the specific hazards of the material in
its current state (pure solid vs. solution).

GHS Classification (Self-Validating Check)

Verify the following hazards against your current SDS. If your material is in a reactive solvent
(e.g., Thionyl Chloride), the hazards of the solvent supersede these.
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Operational
Hazard Category H-Code Statement L

Implication

Avoid dust generation
Acute Toxicity H302 Harmful if swallowed during solid transfer.

[1]

Double nitrile gloves
Skin Irritation H315 Causes skin irritation (0.112 mm min)

required.

Safety glasses with

o Causes serious eye side shields are
Eye Irritation H319 o
irritation mandatory; goggles

for powder handling.

] All transfers must
May cause respiratory o
STOT - SE H335 T occur inside a fume
irritation
hood.

Waste Characterization & Segregation Strategy

Effective disposal relies on correct stream segregation. This compound presents a dual-
functionality: Acidic and Halogenated.[1]

The Golden Rule of Segregation:

When a chemical is both an acid and a halogenated organic, the "Halogenated" classification

dictates the incineration path, while the "Acid" classification dictates compatibility.

Waste Stream Decision Matrix

The following logic gate ensures you select the correct waste container.
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Waste Material:
2-[(2-Bromophenyl)methyl]butanoic acid

Physical State?

ﬁvder/Crystolved

Solid (Pure/Precipitate) Liquid (Solution)

l

Solvent Composition?

l

Halogenated Solvent Non-Halogenated Solvent Aqueous Layer
(DCM, Chloroform) (EtOAc, MeOH, DMSO) (pH <4 0or>9)

Solid Waste Bin
(Label: Toxic, Irritant)

MUST go to Halogenated
due to solute content

Container A: Halogenated Organic Waste Container A: Halogenated Organic Waste Container B: Aqueous Waste
(High Temp Incineration) (Trace Halogens contaminate the stream) (Adjust pH 5-9 if permitted, else Haz Waste)

Click to download full resolution via product page

Figure 1: Waste stream segregation logic.[1] Note that even if dissolved in a non-halogenated
solvent like Methanol, the presence of the brominated solute often mandates disposal in the
Halogenated stream depending on concentration thresholds (typically >1-2%).[1]
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Operational Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Scenario: Disposal of expired reagent, excess solid from synthesis, or contaminated weighing
paper.

» Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Glass is
acceptable but poses a breakage risk for solids.

e Labeling: Apply a hazardous waste label.

o Constituents: "2-[(2-Bromophenyl)methyl]butanoic acid” (Do not use abbreviations).[1]

[21[3]
o Hazards: Check "Toxic" and "Irritant".
e Transfer:
o Place the waste container in the fume hood.[4]
o Transfer solid using a disposable spatula or powder funnel to minimize dust.

o Wipe the exterior of the container with a damp paper towel; dispose of the towel in the
solid waste bin.

e Closure: Screw the lid tight. Do not leave the funnel in the jar.

Protocol B: Liquid Waste (Solutions)

Scenario: Mother liquors from recrystallization or reaction mixtures.
o Compatibility Check:

o Oxidizers: Ensure the solution does not contain strong oxidizers (e.g., peroxides, nitric
acid), which could react with the bromide to release bromine gas (
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o Bases: If mixing with a basic waste stream, be aware of exotherms (Acid-Base
neutralization).[1]

e Stream Selection:

o Primary Path: Pour into the Halogenated Organic Waste carboy (typically Red or Yellow
tagged).

o Why? Even if the solvent is Ethyl Acetate (non-halogenated), the dissolved brominated
acid classifies the mixture as halogenated for incineration purposes.

e Transfer:
o Use a funnel with a splash guard.
o Leave 10% headspace in the carboy for expansion.

o Do not dispose of down the drain.[5][6]

Protocol C: Empty Container Management

o Triple Rinse: Rinse the empty original container three times with a compatible solvent (e.g.,
Acetone or Ethanol).

» Rinsate Disposal: Pour all three rinses into the Halogenated Organic Waste container.
o Defacing: Cross out the original label or remove it.[7]

e Disposal: Place the dry, defaced container in the glass recycling or trash, depending on
institutional policy for "P-listed" vs. "U-listed" equivalents (this compound is not specifically P-
listed, so triple-rinsed containers are usually non-hazardous).[1]

Emergency Procedures (Spill Response)

Spill Scenario: < 500 mL spill of solution or < 50 g of solid in a fume hood.

1. Alert Personnel 2. Don PPE 3. Containment .y 4. Cleanup 5. Decontamination 6. Report
(Clear Area) (Goggles, Nitrile Gloves, Lab Coat) (Absorbent pads / Dykes) | (scoop solids / Absorb liquids) (Soap & Water Wash) (EHS Dept)
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Figure 2: Immediate spill response workflow.[1] For spills outside a fume hood or >500mL,
evacuate and call emergency services.

Specific Neutralization (Optional but Recommended for Large Acid Spills): If a large volume of
liquid acid solution is spilled, you may sprinkle Sodium Bicarbonate (

) or Calcium Carbonate over the spill to neutralize the acidity before absorbing.

e Observation: Look for bubbling (

release). Once bubbling stops, the acid is neutralized.

e Warning: This neutralizes the acid hazard, but the brominated organic hazard remains. The
resulting sludge must still be treated as hazardous chemical waste.

Regulatory & Compliance Context

o US EPA (RCRA): This material is likely a characteristic hazardous waste due to toxicity or
ignitability (if in solvent). It does not have a specific "P" or "U" list code, but falls under D002
(Corrosivity) if pH < 2, or generic halogenated organic solvent codes (e.g., F002) if mixed
with spent halogenated solvents.

o European Waste Catalogue (EWC):
o 16 05 08*: Discarded organic chemicals consisting of or containing hazardous substances.

o 07 01 03*: Organic halogenated solvents, washing liquids and mother liquors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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